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Introduction
Cell-to-cell communication in bacteria, a phenomenon known as quorum sensing (QS), enables

individual bacterial cells to coordinate their gene expression and collective behavior in

response to population density. This complex communication network depends on the

production, release, and detection of small signaling molecules termed autoinducers. Among

the most extensively studied autoinducers in Gram-negative bacteria are the N-acyl-L-

homoserine lactones (AHLs). This technical guide provides a comprehensive overview of the

discovery and history of a key AHL, N-Hexanoyl-L-homoserine lactone (HHL or C6-HSL), a

pivotal signaling molecule for numerous bacterial species.

The journey to understanding HHL is intrinsically linked to the study of bioluminescence in the

marine bacterium Vibrio fischeri. Initial research on how these bacteria coordinate light

production at high cell densities led to the discovery of the first AHL, N-(3-oxohexanoyl)-L-

homoserie lactone (3-oxo-C6-HSL), and the foundational LuxI/LuxR regulatory system.

Subsequent investigations revealed that V. fischeri and other bacteria produce a variety of AHL

molecules, including HHL, unveiling a sophisticated and complex chemical language that

governs bacterial group behaviors. These behaviors include biofilm formation, virulence factor

production, and symbiosis.
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The Genesis of Quorum Sensing: The Vibrio fischeri
Paradigm
The concept of quorum sensing was born from observations of the symbiotic relationship

between the bioluminescent bacterium Vibrio fischeri and marine animals like the Hawaiian

bobtail squid (Euprymna scolopes). V. fischeri colonizes the light-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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